Cas no 2305451-08-3 (N-[(5-Oxo-1-phenylpyrrolidin-3-yl)methyl]prop-2-enamide)

N-[(5-Oxo-1-phenylpyrrolidin-3-yl)methyl]prop-2-enamide is a synthetic organic compound featuring a pyrrolidinone core substituted with a phenyl group at the 1-position and an acrylamide moiety at the 3-position via a methylene linker. The presence of the 5-oxo group imparts polarity to the molecule, enhancing its solubility in polar solvents. The acrylamide functionality offers reactivity for further chemical modifications, such as Michael additions or polymerization, making it a versatile intermediate in organic synthesis and medicinal chemistry. The phenyl group contributes to structural rigidity, potentially improving binding affinity in biological targets. This compound is particularly valuable in the development of pharmacologically active molecules due to its balanced lipophilicity and hydrogen-bonding capacity, which are critical for drug-like properties. Its well-defined structure ensures reproducibility in synthetic applications.

N-[(5-Oxo-1-phenylpyrrolidin-3-yl)methyl]prop-2-enamide structure

2305451-08-3 structure

Product Name:N-[(5-Oxo-1-phenylpyrrolidin-3-yl)methyl]prop-2-enamide

CAS No:2305451-08-3

MF:C₁₄H₁₆N₂O₂

MW:244.289043426514

CID:6098182

PubChem ID:137929085

Update Time:2025-07-02

N-[(5-Oxo-1-phenylpyrrolidin-3-yl)methyl]prop-2-enamide Chemical and Physical Properties

Names and Identifiers

- EN300-7531149
- Z3488656910
- N-[(5-Oxo-1-phenylpyrrolidin-3-yl)methyl]prop-2-enamide
- 2305451-08-3
- Inchi： 1S/C14H16N2O2/c1-2-13(17)15-9-11-8-14(18)16(10-11)12-6-4-3-5-7-12/h2-7,11H,1,8-10H2,(H,15,17)
- InChI Key： QDEJVAHWBNVSMW-UHFFFAOYSA-N
- SMILES： O=C1CC(CNC(C=C)=O)CN1C1C=CC=CC=1

Computed Properties

Exact Mass: 244.121177757g/mol
Monoisotopic Mass: 244.121177757g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 18
Rotatable Bond Count: 4
Complexity: 335
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 49.4Å²

N-[(5-Oxo-1-phenylpyrrolidin-3-yl)methyl]prop-2-enamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-7531149-0.05g	N-[(5-oxo-1-phenylpyrrolidin-3-yl)methyl]prop-2-enamide	2305451-08-3	95.0%	0.05g	$246.0	2025-03-10

N-[(5-Oxo-1-phenylpyrrolidin-3-yl)methyl]prop-2-enamide Related Literature

1. Aggregation-induced emission based on a fluorinated macrocycle: visualizing spontaneous and ultrafast solid-state molecular motions at room temperature via F⋯F interactions†

Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
2. Alt-proteins: A promising future
3. An artificial blood vessel implanted three-dimensional microsystem for modeling transvascular migration of tumor cells†

Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
4. An investigation on the second-order nonlinear optical response of cationic bipyridine or phenanthroline iridium(iii) complexes bearing cyclometallated 2-phenylpyridines with a triphenylamine substituent†

David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
5. Aggregation behaviour of biocompatible choline carboxylate ionic liquids and their interactions with biomolecules through experimental and theoretical investigations†

Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118

Additional information on N-[(5-Oxo-1-phenylpyrrolidin-3-yl)methyl]prop-2-enamide

Recent Advances in the Study of N-[(5-Oxo-1-phenylpyrrolidin-3-yl)methyl]prop-2-enamide (CAS: 2305451-08-3)

N-[(5-Oxo-1-phenylpyrrolidin-3-yl)methyl]prop-2-enamide (CAS: 2305451-08-3) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique pyrrolidinone scaffold and acrylamide moiety, has shown promising potential in various therapeutic applications, including anti-inflammatory and anticancer activities. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological properties.

One of the key areas of research has been the compound's interaction with specific biological targets. Preliminary findings suggest that N-[(5-Oxo-1-phenylpyrrolidin-3-yl)methyl]prop-2-enamide exhibits selective inhibition of certain kinases involved in inflammatory pathways. This selectivity makes it a potential candidate for the development of targeted therapies for chronic inflammatory diseases. Additionally, its acrylamide group has been investigated for its role in covalent binding to cysteine residues in target proteins, which could enhance its therapeutic efficacy.

Recent synthetic efforts have focused on improving the yield and purity of N-[(5-Oxo-1-phenylpyrrolidin-3-yl)methyl]prop-2-enamide. A study published in the Journal of Medicinal Chemistry reported a novel multi-step synthesis route that significantly reduces the formation of by-products and increases the overall efficiency of the process. This advancement is critical for scaling up production and facilitating further preclinical and clinical studies.

In vitro and in vivo studies have demonstrated the compound's potential as an anticancer agent. Research conducted on various cancer cell lines revealed that N-[(5-Oxo-1-phenylpyrrolidin-3-yl)methyl]prop-2-enamide induces apoptosis and inhibits cell proliferation through the modulation of key signaling pathways. These findings were further supported by animal models, where the compound showed reduced tumor growth and minimal toxicity at therapeutic doses.

Despite these promising results, challenges remain in the development of N-[(5-Oxo-1-phenylpyrrolidin-3-yl)methyl]prop-2-enamide as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. Ongoing research is exploring structural modifications to enhance its pharmacokinetic properties and reduce any adverse effects.

In conclusion, N-[(5-Oxo-1-phenylpyrrolidin-3-yl)methyl]prop-2-enamide (CAS: 2305451-08-3) represents a promising candidate for further development in the pharmaceutical industry. Its unique chemical structure and biological activity make it a valuable subject of study for researchers aiming to develop new treatments for inflammatory and oncological diseases. Continued research and collaboration across disciplines will be essential to fully realize its therapeutic potential.